Piperidine-3-carbonitrile hydrochloride

• IUPAC Name: piperidine-3-carbonitrile;hydrochloride
• InChI: InChI=1S/C6H10N2.ClH/c7-4-6-2-1-3-8-5-6;/h6,8H,1-3,5H2;1H
• InChI Key: UGNVDGLCOHDISF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C#N.Cl
• Molecular Formula: C6H11ClN2
• Molecular Weight: 146.62 g/mol
• CAS RN: 1199773-75-5

Description

Piperidine-3-carbonitrile hydrochloride is a chemical compound with the CAS Number: 1199773-75-5. It has a molecular weight of 146.62 and its IUPAC name is 3-piperidinecarbonitrile hydrochloride. It is a solid at room temperature.

Molecular Structure Analysis

The InChI code for Piperidine-3-carbonitrile hydrochloride is 1S/C6H10N2.ClH/c7-4-6-2-1-3-8-5-6;/h6,8H,1-3,5H2;1H. This indicates that it is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Physical And Chemical Properties Analysis

Piperidine-3-carbonitrile hydrochloride is a solid at room temperature. It should be stored in an inert atmosphere at room temperature.

Scientific Research Applications

• Synthesis and Self-Assembly of Complex Molecules : Piperidine is utilized in the synthesis of complex organic molecules, such as in the one-pot synthesis of 2-aminopyrimidinones, leading to the formation of piperidinium salts of pyrimidinones. These compounds exhibit self-assembly and hydrogen bonding, as confirmed by X-ray crystallography (Bararjanian et al., 2010).

• Formation of Piperidine Derivatives for Chemical Transformation : In the synthesis of stereodefined piperidines from aziridines, piperidine derivatives undergo transformations, such as alkylation and cyclization, to yield various organic compounds. These piperidines serve as substrates for the synthesis of other chemically significant molecules (Vervisch et al., 2010).

• In Vitro Anticancer Activity : Piperidine is involved in the synthesis of compounds with potential anticancer activities. For example, 2-amino-4-aryl-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitrile compounds, synthesized using piperidine as a catalyst, showed significant in vitro anticancer activity against various cancer cell lines, including breast, colon, and liver cancer cells (El-Agrody et al., 2020).

• DNA Detection and Fluorescent Probes : Novel benzimidazo[1,2-a]quinolines, substituted with piperidine, exhibit potential applications as DNA-specific fluorescent probes. These compounds, synthesized under microwave heating, showed enhanced fluorescence emission intensity in the presence of ct-DNA, indicating their suitability for DNA detection (Perin et al., 2011).

• Synthesis of Functionalized Compounds : Piperidine is used in the synthesis of highly functionalized α, β-unsaturated γ-butyrolactones via ring contraction of 2H-pyran-2-ones. These compounds have potential applications in various fields of organic chemistry (Sil et al., 2004).

• Serotonin Receptor Antagonists : In pharmacological research, piperidine derivatives have been synthesized for evaluation as serotonin 5-HT3 receptor antagonists. These compounds showed favorable antagonism in the Guinea pig ileum, indicating potential therapeutic applications (Mahesh et al., 2004).

Safety And Hazards

The compound has been classified with the signal word “Warning” and hazard statements H302-H319. This indicates that it is harmful if swallowed and causes serious eye irritation.

Synthesis routes and methods

Procedure details

A 250-mL 3-necked round-bottomed flask was charged with tert-butyl 3-cyanopiperidine-1-carboxylate (5.8 g, 27.07 mmol, 1.00 equiv, 98%) in 1,4-dioxane (60 mL). The mixture was cooled down to at 0° C. and treated with HCl (g). The mixture was stirred for 2 hours at 0° C. resulting in a precipitate that was collected by filtration to afford piperidine-3-carbonitrile hydrochloride as white solid (1.9 g, 48%).

Citations

Achieving In Vivo Target Depletion through the Discovery and Optimization of Benzimidazolone BCL6 Degraders

BR Bellenie, KMJ Cheung, A Varela… - Journal of Medicinal …, 2020 - ACS Publications

Deregulation of the transcriptional repressor BCL6 enables tumorigenesis of germinal center B-cells, and hence BCL6 has been proposed as a therapeutic target for the treatment of …

Number of citations: 45 pubs.acs.org